3-(4-Cyanophenyl)-2-hydroxypyridine, 95%
Overview
Description
3-(4-Cyanophenyl)-2-hydroxypyridine (95%) is a synthetic compound that has recently been developed to be used in a variety of laboratory experiments. It is a colorless and odorless crystalline solid that is soluble in water and ethanol. The compound is produced by the reaction of pyridine and 4-cyanophenol in the presence of a suitable catalyst. This compound has been used in research to study the mechanism of action of various biochemical and physiological processes.
Scientific Research Applications
3-(4-Cyanophenyl)-2-hydroxypyridine (95%) has been used in a variety of research applications. It has been used to study the mechanism of action of various biochemical and physiological processes. It has been used to study the mechanism of action of various enzymes, hormones, and neurotransmitters. It has also been used to study the mechanism of action of various drugs and their effects on the human body.
Mechanism of Action
The mechanism of action of 3-(4-Cyanophenyl)-2-hydroxypyridine (95%) is not yet fully understood. However, it is believed to interact with the target molecule in a specific way. It is believed to interact with the target molecule by forming a covalent bond with it. This covalent bond is believed to be responsible for the desired effect on the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Cyanophenyl)-2-hydroxypyridine (95%) are not yet fully understood. However, it is believed to interact with various enzymes, hormones, and neurotransmitters in the body. It is believed to affect the activity of these molecules, which in turn can lead to various physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of 3-(4-Cyanophenyl)-2-hydroxypyridine (95%) is its high purity level, which makes it suitable for use in a variety of laboratory experiments. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, it is important to note that the compound is not yet fully understood and its effects on the human body are not yet known, so caution should be taken when using it in experiments.
Future Directions
The future of 3-(4-Cyanophenyl)-2-hydroxypyridine (95%) is promising. Further research is needed to better understand its mechanism of action, its biochemical and physiological effects, and its potential applications in various laboratory experiments. Additionally, further research is needed to determine the safety and efficacy of using the compound in clinical settings. Finally, more research is needed to explore the potential of using the compound in drug development and drug delivery systems.
Synthesis Methods
The synthesis of 3-(4-Cyanophenyl)-2-hydroxypyridine (95%) involves the reaction of pyridine and 4-cyanophenol in the presence of a suitable catalyst. The reaction is carried out in an aqueous medium at a temperature of 80°C for a period of 2 hours. The reaction is complete when the desired product is obtained in a yield of 95%.
properties
IUPAC Name |
4-(2-oxo-1H-pyridin-3-yl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O/c13-8-9-3-5-10(6-4-9)11-2-1-7-14-12(11)15/h1-7H,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSCMTQQXOHQNBL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C2=CC=C(C=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00682547 |
Source
|
| Record name | 4-(2-Oxo-1,2-dihydropyridin-3-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00682547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
870723-56-1 |
Source
|
| Record name | 4-(2-Oxo-1,2-dihydropyridin-3-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00682547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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